Cas no 887568-49-2 (4-Bromo-3,6-diiodo (1H)indazole)

4-Bromo-3,6-diiodo (1H)indazole structure
887568-49-2 structure
Product Name:4-Bromo-3,6-diiodo (1H)indazole
CAS No:887568-49-2
MF:C7H3BrI2N2
MW:448.825064897537
CID:3152766
PubChem ID:24728489
Update Time:2025-04-21

4-Bromo-3,6-diiodo (1H)indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3,6-diiodo (1H)indazole
    • 887568-49-2
    • 4-bromo-3,6-diiodo-2H-indazole
    • 4-BROMO-3,6-DIIODO-1H-INDAZOLE
    • Inchi: 1S/C7H3BrI2N2/c8-4-1-3(9)2-5-6(4)7(10)12-11-5/h1-2H,(H,11,12)
    • InChI Key: CTIRXWXJBHNNBA-UHFFFAOYSA-N
    • SMILES: IC1=C2C(=CC(=CC2=NN1)I)Br

Computed Properties

  • Exact Mass: 447.75691Da
  • Monoisotopic Mass: 447.75691Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 28.7Ų
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